Cas no 155868-96-5 (4H-1,3-Dioxino[5,4-d]pyrimidine(9CI))
155868-96-5 structure
Product Name:4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
CAS No:155868-96-5
MF:C6H6N2O2
MW:138.124041080475
CID:107179
PubChem ID:57370171
Update Time:2025-04-18
4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4H-1,3-Dioxino[5,4-d]pyrimidine(9CI)
- 4H-[1,3]dioxino[5,4-d]pyrimidine
- DTXSID40724612
- 155868-96-5
- 2H,4H-[1,3]Dioxino[5,4-d]pyrimidine
- 4H-1,3-Dioxino[5,4-d]pyrimidine (9CI)
-
- Inchi: 1S/C6H6N2O2/c1-6-5(8-3-7-1)2-9-4-10-6/h1,3H,2,4H2
- InChI Key: KYCNVDPCMJEXCO-UHFFFAOYSA-N
- SMILES: O1COC2C=NC=NC=2C1
Computed Properties
- Exact Mass: 138.04298
- Monoisotopic Mass: 138.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 44.2Ų
Experimental Properties
- PSA: 44.24
4H-1,3-Dioxino[5,4-d]pyrimidine(9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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